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Compound of Interest

Compound Name: Windorphen

Cat. No.: B10823019 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential procedural guidance for the safe and compliant disposal of

Windorphen (CAS No. 19881-70-0), a selective Wnt/β-catenin signaling inhibitor. Due to its

biological potency and hazardous properties, strict adherence to these protocols is critical to

ensure personnel safety, prevent environmental contamination, and maintain regulatory

compliance. Researchers, scientists, and drug development professionals must handle all

forms of Windorphen waste as hazardous chemical waste.

Disclaimer: This guide is based on publicly available safety data and general best practices for

laboratory chemical disposal. Always consult the complete Safety Data Sheet (SDS) provided

by the manufacturer and adhere to the specific hazardous waste management protocols

established by your institution's Environmental Health and Safety (EHS) department.

Data Presentation: Disposal and Safety Profile
The following table summarizes key data and the corresponding disposal implications for

Windorphen. This information necessitates its management as regulated hazardous waste.
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Property Value / Information Implication for Disposal

CAS Number 19881-70-0

Ensures proper identification

and labeling of waste

containers for hazardous

waste pickup.

Physical Form Solid (powder)

Solid waste must be collected

in separate, clearly labeled

hazardous waste containers.

Avoid generating dust during

handling and disposal.

Hazard Classification
WGK 3: Severe hazard to

water

Strictly prohibit drain disposal.

All aqueous solutions and

rinsates containing

Windorphen must be collected

as hazardous aqueous waste

to prevent release into the

environment.

Combustibility
Storage Class 11: Combustible

Solids

The preferred disposal method

is high-temperature

incineration by a licensed

hazardous waste facility. Store

waste away from ignition

sources.

Solubility
Soluble in DMSO; poorly

soluble in water

Concentrated solutions in

organic solvents (e.g., DMSO)

must be collected as

flammable/organic hazardous

waste. Decontamination

procedures should utilize

appropriate solvents.

Biological Activity Selective inhibitor of p300

histone acetyltransferase

As a potent, biologically active

molecule, all contaminated

labware (e.g., pipette tips,

gloves, vials) must be
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disposed of as solid hazardous

waste to prevent unintended

biological effects.

Experimental Protocol: Decontamination of
Surfaces and Glassware
This protocol details the methodology for decontaminating laboratory surfaces and non-

disposable glassware contaminated with small residual amounts of Windorphen.

Objective: To effectively remove and capture residual Windorphen for proper disposal.

Materials:

Personal Protective Equipment (PPE): Chemical-resistant gloves (nitrile), safety goggles, lab

coat.

70% Ethanol or Isopropanol.

Absorbent wipes or paper towels.

Designated container for solid hazardous waste.

Wash basin or appropriate container for initial rinsing.

Procedure:

Don appropriate PPE.

Initial Dry Wipe: For visible powder spills, carefully wipe the area with a dry absorbent wipe

to collect the bulk of the material. Place the used wipe directly into the solid hazardous waste

container.

Solvent Decontamination: Moisten a new absorbent wipe with 70% ethanol or isopropanol.

Systematic Wiping: Wipe the contaminated surface or glassware thoroughly. Work from the

outer edge of the contaminated area inward to prevent spreading. For glassware, ensure all
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interior and exterior surfaces are wiped.

Repeat as Necessary: For heavily contaminated items, repeat the solvent wipe with a fresh,

clean wipe.

Dispose of Wipes: All used wipes must be disposed of as solid hazardous waste.

Final Rinse (for Glassware): After solvent wiping, rinse the glassware with a small amount of

70% ethanol. Collect this initial rinsate in a container designated for flammable/organic

hazardous waste.

Standard Washing: Once decontaminated, the glassware may be washed using standard

laboratory procedures.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of various Windorphen waste streams.
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Windorphen Waste Generated

Identify Waste Type

Unused or Expired
Solid Windorphen

Solid Powder

Contaminated Solids
(Gloves, Wipes, Tips, Vials)

Contaminated
Labware

Solutions in Organic Solvent
(e.g., DMSO)

Organic Solution

Dilute Aqueous Solutions
(e.g., from cell culture)

Aqueous Solution

Collect in Labeled
'Solid Hazardous Waste'

Container

Collect in Labeled
'Flammable/Organic Waste'

Container

Collect in Labeled
'Aqueous Hazardous Waste'

Container

Arrange for Pickup by
EHS / Licensed Waste Contractor

Click to download full resolution via product page

Caption: Windorphen Waste Segregation and Disposal Workflow.

To cite this document: BenchChem. [Proper Disposal of Windorphen: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10823019#windorphen-proper-disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10823019?utm_src=pdf-body-img
https://www.benchchem.com/product/b10823019?utm_src=pdf-body
https://www.benchchem.com/product/b10823019#windorphen-proper-disposal-procedures
https://www.benchchem.com/product/b10823019#windorphen-proper-disposal-procedures
https://www.benchchem.com/product/b10823019#windorphen-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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